BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Glut4-IN-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glut4-IN-2

Cat. No.: B12414407

Essential Safety and Handling Guide for Glut4-
IN-2

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate and essential safety and logistical information for the
handling and disposal of Glut4-IN-2, a potent and selective GLUT4 inhibitor. The following
procedural guidance is based on best practices for handling novel, potent small molecule
compounds in a laboratory setting.

Disclaimer: A specific Safety Data Sheet (SDS) for Glut4-IN-2 (CAS No. 2454113-83-6) was
not available at the time of this writing. The following recommendations are based on general
safety protocols for handling potent small molecule inhibitors. All users must conduct a risk
assessment for their specific use case and consult with their institution's Environmental Health
and Safety (EHS) department.

Summary of Compound Data

Below is a summary of the available quantitative data for Glut4-IN-2.[1][2]
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Property Value Source

Molecular Formula C17H11N304S2 MedchemExpress

Molecular Weight 385.42 g/mol MedchemExpress

ICso (GLUT1) 11.4 uM MedchemExpress

ICs0 (GLUTA4) 6.8 UM MedchemExpress
-20°C for 3 years; 4°C for 2

Storage (Powder) MedchemExpress
years

-80°C for 6 months; -20°C for 1
Storage (In solvent) h MedchemExpress
mon

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling potent compounds
like Glut4-IN-2. The following PPE is mandatory:

o Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are
required. A face shield should be worn in addition to goggles when there is a risk of
splashing.

o Hand Protection: Double gloving with nitrile gloves is recommended. Change gloves
immediately if they become contaminated. Do not reuse disposable gloves.

o Body Protection: A fully buttoned lab coat, preferably a disposable one, should be worn at all
times. For procedures with a higher risk of contamination, disposable sleeves and aprons
are recommended.

o Footwear: Fully enclosed, chemical-resistant footwear is mandatory.

» Respiratory Protection: For procedures that may generate aerosols or dust, such as
weighing the solid compound or preparing stock solutions, a properly fitted N95 respirator or
a higher level of respiratory protection, as determined by a risk assessment, should be used.
All work with the solid compound should be performed in a certified chemical fume hood.
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Operational and Disposal Plans

Adherence to strict operational and disposal protocols is essential to minimize exposure and
environmental contamination.

Handling Procedures

e Preparation:
o Designate a specific area within a certified chemical fume hood for handling Glut4-IN-2.

o Ensure all necessary equipment, including a calibrated balance, spatulas, and appropriate
solvent dispensers, are within the designated area.

o Prepare a waste container for all disposable materials that come into contact with the
compound.

e Weighing and Reconstitution:
o Perform all weighing of the solid compound within the chemical fume hood.
o Use a dedicated, labeled weighing vessel.

o To reconstitute, slowly add the desired solvent to the vessel containing the solid Glut4-IN-
2 to minimize the generation of dust or aerosols.

o Experimental Use:

o Clearly label all solutions containing Glut4-IN-2 with the compound name, concentration,
solvent, and date of preparation.

o When transferring solutions, use appropriate pipetting devices and techniques to avoid
splashes and spills.

o After use, decontaminate all non-disposable equipment that has come into contact with
Glut4-IN-2. A common decontamination procedure involves washing with a suitable
solvent (e.g., ethanol or isopropanol) followed by a detergent and water rinse.
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Spill and Emergency Procedures
e Minor Spill:

o If a small amount of solid or liquid is spilled within the fume hood, absorb the spill with an
inert absorbent material.

o Carefully collect the absorbent material and place it in a sealed container for hazardous
waste disposal.

o Decontaminate the area with a suitable solvent.
e Major Spill:

o Evacuate the immediate area and alert others.

o Contact your institution's EHS department immediately.

o Do not attempt to clean up a major spill without appropriate training and PPE.
e Personal Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and
water for at least 15 minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open.

o Inhalation: Move to fresh air immediately.

o In all cases of personal exposure, seek immediate medical attention and provide as much
information as possible about the compound.

Disposal Plan

o Solid Waste: All disposable materials that have come into contact with Glut4-IN-2, including
gloves, weighing paper, pipette tips, and absorbent materials, must be collected in a
dedicated, clearly labeled hazardous waste container.
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» Liquid Waste: All solutions containing Glut4-IN-2 must be collected in a dedicated, clearly
labeled hazardous liquid waste container. Do not pour any solutions containing this
compound down the drain.

» Disposal Compliance: All waste must be disposed of in accordance with local, state, and
federal regulations. Contact your institution's EHS department for specific disposal
procedures.

Safe Handling Workflow for Glut4-IN-2

Click to download full resolution via product page

Caption: Workflow for the safe handling of Glut4-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. medchemexpress.com [medchemexpress.com]
o 2. file.medchemexpress.com [file.medchemexpress.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Glut4-IN-2].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414407#personal-protective-equipment-for-
handling-glut4-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.medchemexpress.com/glut4-in-2.html
https://file.medchemexpress.com/batch_PDF/HY-146980/GLUT4-IN-2-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b12414407#personal-protective-equipment-for-handling-glut4-in-2
https://www.benchchem.com/product/b12414407#personal-protective-equipment-for-handling-glut4-in-2
https://www.benchchem.com/product/b12414407#personal-protective-equipment-for-handling-glut4-in-2
https://www.benchchem.com/product/b12414407#personal-protective-equipment-for-handling-glut4-in-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12414407?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

